Cas no 2171926-79-5 (1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol
• CAS No: 2171926-79-5
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 6149694
• PubChem ID: 165521048
• Update Time: 2025-05-20

1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol
• 1-[(4-chloro-3-methylphenyl)methyl]cyclobutan-1-ol
• 2171926-79-5
• EN300-1282734

• Inchi： 1S/C12H15ClO/c1-9-7-10(3-4-11(9)13)8-12(14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： HKIWPELTMAHYSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(CCC1)O

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol

Research Briefing on 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol (CAS: 2171926-79-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol (CAS: 2171926-79-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutane ring and chloro-methylphenyl substituents contribute to its stability and reactivity, making it a versatile building block for medicinal chemistry. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and confirm its purity.

In pharmacological studies, this compound has demonstrated promising activity in modulating specific biological targets. For instance, preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest that 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol could serve as a lead compound for developing new anti-inflammatory agents, though further in vivo studies are required to validate its efficacy and safety.

Another area of interest is the compound's application in drug delivery systems. Its lipophilic nature and moderate solubility profile make it a candidate for formulation into nanoparticles or liposomes, enhancing the bioavailability of poorly soluble drugs. Recent experiments have explored its use in combination therapies, where it acts as a carrier or enhancer for other therapeutic agents.

Despite these advancements, challenges remain in optimizing the synthesis process to improve yield and scalability. Current methods often involve multi-step reactions with moderate efficiency, prompting researchers to investigate alternative catalytic systems and greener solvents. Additionally, the compound's metabolic stability and potential toxicity profiles are under scrutiny to ensure its suitability for clinical development.

In conclusion, 1-(4-chloro-3-methylphenyl)methylcyclobutan-1-ol represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its structural features and biological activities open avenues for further exploration, particularly in drug discovery and delivery. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing limitations.